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Compound of Interest

3-Bromomethylpyridine
Compound Name:
hydrobromide

Cat. No. B1337984

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hazards, precautionary
measures, and toxicological profile of 3-Bromomethylpyridine hydrobromide (CAS No:
4916-55-6). The information is compiled from Safety Data Sheets (SDS) and scientific literature
to ensure safe handling and use in a laboratory setting.

Hazard Identification and Classification

3-Bromomethylpyridine hydrobromide is classified as a hazardous substance under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are associated with its corrosive and toxic nature.

GHS Hazard Classification

The following table summarizes the GHS hazard classifications for 3-Bromomethylpyridine
hydrobromide.
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation

Category 1B

Serious Eye Damage/Eye Irritation

Category 1

Specific target organ toxicity (single exposure)

Category 3

Hazard Statements (H-Statements)

These statements describe the nature of the hazards associated with the chemical.[1][2][3]

Code Statement

H302 Harmful if swallowed.

H312 Harmful in contact with skin.

H314 Causes severe skin burns and eye damage.
H318 Causes serious eye damage.

H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements (P-Statements)

These statements recommend measures to minimize or prevent adverse effects resulting from

exposure.[1][2][3]
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Code Statement
Prevention
Do not breathe
P260 _
dust/fume/gas/mist/vapors/spray.
264 Wash face, hands and any exposed skin
thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
pP271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
Response
IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N
vomiting.
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
P310 Immediately call a POISON CENTER or
doctor/physician.
Storage
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.
P405 Store locked up.
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Disposal

- Dispose of contents/container to an approved
waste disposal plant.

Experimental Protocols for Hazard Assessment

The following are detailed methodologies for key experiments cited in the hazard assessment
of corrosive and irritant chemicals, based on OECD guidelines.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test (OECD 431)

This test method is used to identify chemicals that are corrosive to skin.
Methodology:

» Tissue Preparation: A reconstructed human epidermis model, which mimics the biochemical
and physiological properties of the upper layers of human skin, is used.

o Chemical Application: The test chemical is applied topically to the surface of the skin tissue
model.

o Exposure: The chemical remains in contact with the tissue for a defined period.

 Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured using
a colorimetric assay (e.g., MTT assay). The reduction of MTT to a colored formazan product
by mitochondrial dehydrogenases of viable cells is quantified.

» Classification: A chemical is identified as corrosive if the tissue viability falls below a certain
threshold.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (OECD 492)

This test method is used to identify chemicals that are irritating to the eyes.
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Methodology:

o Tissue Preparation: A three-dimensional reconstructed human cornea-like epithelium (RhCE)
tissue model is used.

o Chemical Application: The test chemical is applied to the surface of the corneal tissue model.

o Exposure and Rinsing: Following a defined exposure period, the chemical is thoroughly
rinsed from the tissue surface.

 Viability Assessment: Cell viability is determined using the MTT assay, similar to the skin
corrosion test.

» Classification: The irritation potential of the chemical is classified based on the reduction in
tissue viability compared to negative controls.

Toxicological Information and Signaling Pathways
General Toxicological Effects

3-Bromomethylpyridine hydrobromide is harmful if swallowed, inhaled, or in contact with
skin.[1] It causes severe skin burns and serious eye damage.[1][2][3] It may also cause
respiratory irritation.[1]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 3-
Bromomethylpyridine hydrobromide in a research setting.
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Caption: Logical workflow for handling 3-Bromomethylpyridine hydrobromide.

Hypothetical Sighaling Pathway for Cytotoxicity
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Due to its chemical structure, 3-Bromomethylpyridine hydrobromide is expected to be a
reactive electrophile. The pyridinium moiety enhances the leaving group ability of the bromide
on the methyl group, making it susceptible to nucleophilic attack by biological macromolecules.
The following diagram illustrates a hypothetical signaling pathway for its cytotoxic effects.
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Caption: Hypothetical signaling pathway for cytotoxicity.

First Aid Measures

Immediate medical attention is required in case of exposure.[1]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove and
wash contaminated clothing before reuse.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[1]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person.[1][4]

Handling and Storage

Handling: Use only in a chemical fume hood.[1] Avoid contact with skin, eyes, and clothing.
Avoid dust formation.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] Store in a
corrosives area.[1] Incompatible with strong oxidizing agents.[1]

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.[1]

Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134 or
European Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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